N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-1-phenylmethanesulfonamide

• IUPAC Name: N-[[4-(furan-2-yl)thiophen-2-yl]methyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C16H15NO3S2/c18-22(19,12-13-5-2-1-3-6-13)17-10-15-9-14(11-21-15)16-7-4-8-20-16/h1-9,11,17H,10,12H2
• InChI Key: XQTAKGWFDDMHQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)NCC2=CC(=CS2)C3=CC=CO3
• Molecular Formula: C16H15NO3S2
• Molecular Weight: 333.4 g/mol

Description

Furan and thiophene are aromatic heterocycles, with furan containing an oxygen atom and thiophene containing a sulfur atom. Sulfonamides are a group of compounds containing a sulfur atom bonded to two oxygen atoms and one nitrogen atom. They are widely used in medicinal chemistry due to their various biological activities.

Molecular Structure Analysis

The molecular structure of a compound containing furan, thiophene, and sulfonamide groups would be characterized by the presence of these three functional groups. The exact structure would depend on how these groups are connected in the molecule. Techniques such as NMR and IR spectroscopy, as well as X-ray crystallography, can be used to analyze the molecular structure.

Chemical Reactions Analysis

Again, the chemical reactions involving this compound would depend on its exact structure. Furan and thiophene rings can undergo electrophilic aromatic substitution reactions, while sulfonamides can participate in various reactions due to the presence of the sulfur-nitrogen bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Some general properties can be predicted based on the functional groups present. For example, the presence of aromatic rings (furan and thiophene) might contribute to the compound’s stability and rigidity, while the sulfonamide group could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. For instance, some sulfonamides are known to inhibit bacterial enzymes, making them useful as antibiotics.

Safety and Hazards

The safety and hazards associated with the compound would depend on its exact structure and properties. Some sulfonamides are known to have potential side effects when used as drugs, including allergic reactions.